Alcoholic Liver Disease

Description

Alcoholic liver disease (ALD) encompasses a spectrum of liver injuries caused by chronic excessive alcohol consumption. It ranges from alcoholic fatty liver (steatosis), which is often asymptomatic and reversible, to more severe forms like alcoholic hepatitis and alcoholic cirrhosis. The progression and severity of ALD depend on factors such as the amount and duration of alcohol intake, genetics, and nutritional status. Symptoms vary based on the stage but can include fatigue, jaundice, abdominal pain, and ascites in advanced cases.